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Compound of Interest

Compound Name: Kisspeptin-10, human

Cat. No.: B15603469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper reconstitution, storage, and

handling of lyophilized Kisspeptin-10, a critical neuropeptide in reproductive physiology.

Adherence to these guidelines is essential to ensure the integrity, stability, and optimal

performance of the peptide in research applications.

Product Information
Kisspeptin-10 is a synthetic, non-glycosylated polypeptide chain containing 10 amino acids. It

is a member of the kisspeptin family of peptides, which are encoded by the KISS1 gene.

Kisspeptin-10 is a potent agonist of the G-protein coupled receptor 54 (GPR54), also known as

the kisspeptin receptor.

Molecular Formula: C₆₃H₈₃N₁₇O₁₄[1] Molecular Weight: Approximately 1302.44 Dalton[1][2][3]

Reconstitution of Lyophilized Kisspeptin-10
Proper reconstitution of lyophilized Kisspeptin-10 is crucial for its biological activity. The

following protocol outlines the recommended procedure.

Recommended Solvents
For initial reconstitution, sterile, high-purity water is recommended.[1] Other solvents can be

used for further dilutions depending on the experimental requirements.
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Table 1: Recommended Solvents for Kisspeptin-10 Reconstitution

Solvent Recommended Use Concentration

Sterile 18MΩ-cm H₂O Initial stock solution ≥ 100 µg/mL[1]

Bacteriostatic Water
For longer-term storage of

stock solutions
Varies by protocol[4][5]

DMSO
For specific experimental

needs
Up to 100 mg/mL[2]

Dilute Acid For improved solubility Not specified[6]

Note: The choice of solvent may impact the stability of the reconstituted peptide.

Reconstitution Protocol
Equilibrate the Vial: Before opening, allow the vial of lyophilized Kisspeptin-10 to come to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial.

Prepare the Solvent: Draw the calculated volume of the chosen sterile solvent into a sterile

syringe.

Add Solvent to the Vial: Gently inject the solvent down the side of the vial. Avoid forcefully

spraying the solvent directly onto the lyophilized powder.

Dissolve the Peptide: Gently swirl or roll the vial to dissolve the peptide. Do not shake or

vortex, as this can cause aggregation and degradation of the peptide.[4]

Inspect for Complete Dissolution: Ensure the solution is clear and free of any particulate

matter before use.

Storage of Kisspeptin-10
Proper storage is critical to maintain the stability and activity of Kisspeptin-10. Storage

conditions differ for the lyophilized powder and the reconstituted solution.
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Table 2: Storage Conditions for Lyophilized and Reconstituted Kisspeptin-10

Form
Storage
Temperature

Duration Additional Notes

Lyophilized -20°C or below
Up to 4 years or

more[7]

Store desiccated and

protected from light.[1]

[4] Stable at room

temperature for up to

3 weeks.[1]

Reconstituted

(Aqueous)
2-8°C 2-7 days[1] For short-term use.

Reconstituted

(Aqueous)
-20°C or below Up to 3 months[3]

For long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.[1][4]

Reconstituted (with

carrier protein)
-20°C or below

Extended long-term

storage

Adding a carrier

protein (e.g., 0.1%

HSA or BSA) is

recommended for

long-term storage.[1]

Important Considerations:

Freeze-Thaw Cycles: Repeatedly freezing and thawing reconstituted Kisspeptin-10 can lead

to peptide degradation and should be avoided.[1][4] It is highly recommended to aliquot the

stock solution into single-use volumes before freezing.

Light Sensitivity: Protect both lyophilized and reconstituted Kisspeptin-10 from direct light.[5]

Experimental Protocols
Kisspeptin-10 is widely used in both in vitro and in vivo studies to investigate the hypothalamic-

pituitary-gonadal (HPG) axis and other physiological processes.
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In Vitro Cell-Based Assays
This protocol provides a general workflow for studying the effects of Kisspeptin-10 on cultured

cells expressing the GPR54 receptor.

Cell Preparation Treatment Analysis

Culture GPR54-expressing cells Plate cells in appropriate well plates Prepare serial dilutions of Kisspeptin-10 Add Kisspeptin-10 to cells Incubate for a defined period Perform downstream assays (e.g., Ca2+ imaging, reporter gene assay, hormone secretion measurement) Analyze and interpret data

Click to download full resolution via product page

Caption:In vitro experimental workflow for Kisspeptin-10.

Methodology:

Cell Culture: Culture cells known to express GPR54 (e.g., hypothalamic neuronal cell lines,

GnRH neurons) in appropriate media and conditions.

Cell Plating: Seed cells into multi-well plates at a suitable density for the intended assay.

Kisspeptin-10 Preparation: Prepare a stock solution of Kisspeptin-10 and perform serial

dilutions to obtain the desired final concentrations for the experiment.

Treatment: Replace the cell culture medium with a medium containing the different

concentrations of Kisspeptin-10. Include a vehicle control.

Incubation: Incubate the cells for a time period relevant to the endpoint being measured

(e.g., minutes for signaling events, hours for gene expression or hormone secretion).

Downstream Analysis: Perform assays to measure the cellular response, such as

intracellular calcium mobilization, reporter gene activation, or quantification of secreted

hormones like GnRH.[8][9]

In Vivo Administration
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This protocol provides a general guideline for the administration of Kisspeptin-10 to animal

models.

Methodology:

Animal Preparation: Acclimate the animals to the experimental conditions. For studies

involving hormone measurements, surgical cannulation for blood sampling may be required.

Kisspeptin-10 Preparation: Reconstitute and dilute Kisspeptin-10 in a sterile, physiologically

compatible vehicle (e.g., saline).

Administration: Administer Kisspeptin-10 via the desired route (e.g., intravenous,

subcutaneous, intracerebroventricular).[7][10][11] The dosage will vary depending on the

animal model and the specific research question.

Sample Collection: Collect blood or tissue samples at predetermined time points following

administration.

Hormone Analysis: Measure hormone levels (e.g., LH, FSH, testosterone) in the collected

samples using appropriate methods such as ELISA or RIA.[10][12]

Kisspeptin-10 Signaling Pathway
Kisspeptin-10 exerts its effects by binding to its receptor, GPR54, which is primarily located on

GnRH neurons in the hypothalamus.[8][13] This interaction triggers a signaling cascade that

ultimately leads to the release of GnRH.
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Caption: Kisspeptin-10 signaling pathway in GnRH neurons.
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The binding of Kisspeptin-10 to GPR54 activates the Gq/11 protein, which in turn stimulates

phospholipase C (PLC).[14] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular

calcium, and DAG activates protein kinase C. These events lead to the depolarization of GnRH

neurons and the subsequent release of GnRH.[9][14]

Safety Precautions
Kisspeptin-10 is intended for laboratory research use only.[1] It is not for use in humans or for

diagnostic or therapeutic purposes. Standard laboratory safety practices should be followed

when handling this peptide. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, lab coat, and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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